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Compound of Interest

Compound Name:
(S)-3''-Hydroxy Pravastatin

Sodium Salt

CAS No.: 722504-45-2

Cat. No.: B563425

Get Quote

Immediate Safety & Hazard Profile
Before handling waste, operators must understand the nature of the hazard to select the

correct PPE and containment strategy.[1]
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Parameter Specification Operational Implication

CAS Number 136657-41-5 (or 722504-45-2)
Use for waste manifesting and

inventory tracking.[1]

Bio-Hazard Class Reproductive Toxin (Repr. 2)
Strict Zero-Exposure policy for

pregnant/nursing personnel.[1]

Target Organs
Liver, Muscle Tissue

(Rhabdomyolysis potential)

Long-term exposure

monitoring required.[1]

Aquatic Toxicity
High (HMG-CoA inhibition in

aquatic life)

ZERO SEWER DISCHARGE.

Strictly prohibited from drain

disposal.[1]

RCRA Status (US) Non-Listed (Not P or U listed)

Manage as Non-Hazardous

Pharmaceutical Waste

(incineration required).[1]

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 minimum; P100/HEPA respirator recommended during weighing or spill

cleanup to prevent inhalation of particulates.[1]

Dermal: Double nitrile gloves (0.11 mm min thickness).[1]

Ocular: Safety glasses with side shields.[1]

Waste Classification & Logic
Why do we incinerate if it's not RCRA hazardous?

Although (S)-3''-Hydroxy Pravastatin is not a P-listed or U-listed waste under US EPA

regulations (40 CFR 261.33), it is a biologically active pharmaceutical ingredient (API).[1]

Ecological Impact: Statins are "pseudo-persistent" in the environment.[1] Wastewater

treatment plants (WWTPs) are often unable to fully degrade the hydroxy-metabolites, leading

to accumulation in surface waters which disrupts the endocrine and sterol synthesis

pathways of aquatic organisms.[1]
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Regulatory Best Practice: Under the EPA’s Management Standards for Hazardous Waste

Pharmaceuticals (Subpart P), the industry standard for non-creditable pharmaceutical waste

is combustion (incineration) to ensure destruction of the active moiety.[1]

Step-by-Step Disposal Protocol
Phase A: Solid Waste (Powders, Contaminated
Consumables)
Applicable to: Expired reference standards, weighing boats, contaminated gloves, and spill

cleanup materials.[1]

Segregation: Do not mix with general trash or biohazard (infectious) waste.[1][2] Use a

dedicated container labeled "Pharmaceutical Waste - For Incineration Only."[1]

Containment:

Place the solid waste into a polyethylene bag (minimum 4 mil thickness).[1]

Seal the bag with a zip-tie or heat seal.[1]

Place the sealed bag into a rigid, white or blue high-density polyethylene (HDPE) drum.[1]

Labeling: Apply a label reading: Non-Hazardous Pharmaceutical Waste. Contains: (S)-3''-
Hydroxy Pravastatin Sodium Salt.[1][3][4]

Phase B: Liquid Waste (Stock Solutions, HPLC Effluent)
Applicable to: Dissolved standards in water, methanol, or DMSO.[1]

Solvent Compatibility: Determine the primary solvent.[1]

Aqueous/Buffer:[1] Collect in "Aqueous Pharmaceutical Waste" carboys.[1]

Organic (MeOH/DMSO): Collect in "Organic Pharmaceutical Waste" carboys.[1]

Adsorption (Small Spills/Volumes): For volumes <50 mL, it is operationally efficient to absorb

the liquid onto an inert solid (vermiculite or diatomaceous earth) and dispose of it as Solid
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Waste (Phase A) to reduce liquid waste disposal costs.[1]

Neutralization:DO NOT attempt to chemically neutralize the statin activity in-house (e.g., via

bleach).[1] Chemical oxidation may produce unknown byproducts.[1] Thermal destruction is

the only validated method.[1]

Phase C: Final Destruction[1]
Transport: Hand over to a licensed waste hauler (e.g., Veolia, Clean Harbors, Stericycle).[1]

Manifesting: Ensure the waste profile lists "Non-RCRA Pharmaceutical Waste."[1]

Method: The waste must be sent to a Waste-to-Energy (WtE) facility or a High-Temperature

Incinerator.[1]

Visualized Workflow: Disposal Decision Tree
The following diagram illustrates the logical flow for handling this compound, ensuring no

environmental release.
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Waste Generation:
(S)-3''-Hydroxy Pravastatin Na

Physical State?

Solid / Powder
(or Spill Debris)

Solid

Liquid Solution
(HPLC/Stock)

Liquid

Segregate into
Pharm Waste Container

(White/Blue Drum)

Volume < 50mL?

Absorb onto
Vermiculite/Pads

Yes

No (Bulk Liquid)

Label:
'Non-Hazardous Pharmaceutical Waste

Incineration Only'

Licensed High-Temp
Incineration

CRITICAL STOP:
NO Sewer / NO Trash

Avoid

Click to download full resolution via product page
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Caption: Operational logic flow for segregating and destroying Pravastatin metabolite waste,

prioritizing incineration.

Emergency Spill Response (Immediate Action)
If a powder spill occurs outside of a containment hood:

Evacuate & PPE: Clear the immediate area. Don N95/P100 respirator and double gloves.[1]

Contain: Cover the powder gently with damp paper towels to prevent dust aerosolization.[1]

Do not dry sweep.[5]

Clean:

Wipe up the damp powder.[1]

Clean the surface with a soap/water solution (surfactants help lift the sodium salt).[1]

Follow with a 70% Isopropanol wipe to remove organic residues.[1]

Dispose: All cleanup materials (towels, gloves) enter the Phase A (Incineration) stream.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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